Cas no 1593036-76-0 (5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid)

• Product Name: 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid
• CAS No: 1593036-76-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5969650
• PubChem ID: 116129433
• Update Time: 2025-08-04

5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid
• EN300-1449584
• 5-[(hex-5-yn-3-yl)amino]furan-2-carboxylic acid
• 1593036-76-0

• Inchi： 1S/C11H13NO3/c1-3-5-8(4-2)12-10-7-6-9(15-10)11(13)14/h1,6-8,12H,4-5H2,2H3,(H,13,14)
• InChI Key： BAXVBEFPZVSCRS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1NC(CC#C)CC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.5Ų

Additional information on 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid

5-(Hex-5-yn-3-yl)aminofuran-2-carboxylic Acid: A Versatile Compound with Promising Applications in Medicinal Chemistry

5-(Hex-5-yn-3-yl)aminofuran-2-carboxylic acid (CAS No. 1593036-76-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and biological research. This compound, characterized by its distinctive furan ring and alkyne functional group, offers a promising platform for the synthesis of bioactive molecules and the exploration of novel therapeutic targets.

The structure of 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid is particularly noteworthy. The furan ring, a five-membered aromatic heterocycle, provides a stable and rigid core that can be readily functionalized. The presence of the alkyne group (C≡C) introduces a high degree of chemical reactivity, making this compound an excellent building block for click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is widely used in the synthesis of complex molecules and biomolecules, including peptides, proteins, and nucleic acids.

Recent studies have highlighted the biological activity of 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid and its derivatives could be valuable candidates for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid has also shown promise in cancer research. A study published in Cancer Letters reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings indicate that 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid could serve as a lead compound for the development of novel anticancer agents.

The synthetic versatility of 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid is another key factor contributing to its significance in medicinal chemistry. The alkyne group can be readily modified through various chemical reactions, allowing for the synthesis of a wide range of structurally diverse derivatives. This synthetic flexibility enables researchers to fine-tune the biological properties of these compounds, optimizing their potency and selectivity for specific therapeutic targets.

Moreover, 5-(hex-5-yn-3-yl)aminofuran-2-carboxylic acid has been utilized in prodrug strategies. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. By attaching a prodrug moiety to 5-(hex-5-yinl3-y1)aminofuran-z-caroxylic acid, researchers can enhance its pharmacokinetic properties, such as solubility and bioavailability. This approach has been successfully applied to improve the therapeutic efficacy and reduce the side effects of various drugs.

In conclusion, 5-(hex-s-yinl3-y1)aminofuranz-caroxylic acid (CAS No. 1593036-s6-s0) is a highly promising compound with diverse applications in medicinal chemistry. Its unique structure and chemical properties make it an ideal candidate for the development of new drugs targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, further solidifying its importance in the field.